Cas no 926194-26-5 (4-(2-methylcyclopropaneamido)benzoic Acid)

• Product Name: 4-(2-methylcyclopropaneamido)benzoic Acid
• CAS No: 926194-26-5
• MF: C₁₂H₁₃NO₃
• MW: 219.23
• CID: 5469811
• PubChem ID: 16774304
• Update Time: 2025-06-20

4-(2-methylcyclopropaneamido)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylcyclopropaneamido)benzoic Acid
• Benzoic acid, 4-[[(2-methylcyclopropyl)carbonyl]amino]-
• EN300-36940
• 4-{[(2-methylcyclopropyl)carbonyl]amino}benzoic acid
• Z85880437
• 4-(2-methylcyclopropaneamido)benzoicacid
• AKOS017271540
• AKOS000130253
• 4-[(2-methylcyclopropanecarbonyl)amino]benzoic acid
• 926194-26-5

• Inchi： 1S/C12H13NO3/c1-7-6-10(7)11(14)13-9-4-2-8(3-5-9)12(15)16/h2-5,7,10H,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： DZLLPMGZWXRTEN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(C2CC2C)=O)C=C1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 466.4±28.0 °C(Predicted)
• pka: 4.32±0.10(Predicted)

Additional information on 4-(2-methylcyclopropaneamido)benzoic Acid

Introduction to 4-(2-methylcyclopropaneamido)benzoic Acid (CAS No. 926194-26-5) and Its Emerging Applications in Chemical and Pharmaceutical Research

4-(2-methylcyclopropaneamido)benzoic acid, identified by the chemical identifier CAS No. 926194-26-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of an amide functional group attached to the aromatic ring. The structural motif of 4-(2-methylcyclopropaneamido)benzoic acid combines the versatility of the benzoic acid scaffold with the unique steric and electronic properties imparted by the 2-methylcyclopropane amide moiety, making it a promising candidate for various biochemical and pharmacological investigations.

The benzoic acid core is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of an amide group at the 4-position enhances the compound's solubility and metabolic stability, which are critical factors in drug design. Furthermore, the 2-methylcyclopropane substituent introduces a rigid cyclic structure that can modulate interactions with biological targets, offering a scaffold for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 4-(2-methylcyclopropaneamido)benzoic acid in drug discovery more efficiently than ever before. Studies have demonstrated that this compound exhibits promising binding affinities with various enzyme targets, including proteases and kinases, which are key players in numerous disease pathways. For instance, preliminary computational studies suggest that 4-(2-methylcyclopropaneamido)benzoic acid may interact with the active sites of certain proteases through hydrogen bonding networks and hydrophobic interactions, potentially inhibiting their catalytic activity.

In addition to its enzymatic interactions, 4-(2-methylcyclopropaneamido)benzoic acid has shown potential in modulating inflammatory pathways. Emerging research indicates that this compound can influence the expression of pro-inflammatory cytokines by interacting with transcription factors such as NF-κB. The amide group in its structure appears to play a crucial role in these interactions, possibly by mimicking natural ligands or by competing with endogenous inflammatory mediators for binding sites on cellular receptors.

The synthesis of 4-(2-methylcyclopropaneamido)benzoic acid has been optimized through multi-step organic reactions, leveraging modern synthetic techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation. These methods ensure high yield and purity, which are essential for subsequent biological evaluations. The synthesis pathway also highlights the compound's versatility as a building block for more complex derivatives, allowing chemists to explore modified analogs with tailored biological properties.

One of the most exciting aspects of 4-(2-methylcyclopropaneamido)benzoic acid is its potential application in developing novel therapeutic agents for neurological disorders. Preclinical studies have suggested that this compound may exhibit neuroprotective effects by scavenging reactive oxygen species (ROS) and inhibiting oxidative stress-induced neuronal damage. The benzoic acid moiety is known to possess antioxidant capabilities, while the amide group enhances its stability in biological systems. These properties make it an attractive candidate for further investigation in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmaceutical industry has increasingly recognized the importance of benzoic acid derivatives due to their diverse biological activities and favorable pharmacokinetic profiles. 4-(2-methylcyclopropaneamido)benzoic acid represents a valuable addition to this growing class of compounds, offering unique structural features that may translate into improved therapeutic efficacy. As research continues to uncover new applications for this molecule, it is likely that we will see further development efforts aimed at optimizing its pharmacological properties and exploring new indications.

From a chemical biology perspective, 4-(2-methylcyclopropaneamido)benzoic acid serves as an excellent tool for studying enzyme mechanisms and pathway regulation. Its ability to interact with multiple targets suggests that it could be used to dissect complex signaling networks in cells. By employing techniques such as surface plasmon resonance (SPR) and X-ray crystallography, researchers can gain detailed insights into how this compound binds to its biological targets at the molecular level. These insights are invaluable for designing next-generation drugs with enhanced specificity and potency.

The environmental impact of chemical compounds is also an important consideration in modern drug discovery. 4-(2-methylcyclopropaneamido)benzoic acid has been evaluated for its biodegradability and toxicity profile, demonstrating low environmental persistence under standard conditions. This characteristic aligns with current trends toward green chemistry practices, where compounds are designed to minimize ecological harm while maintaining therapeutic efficacy.

In conclusion,4-(2-methylcyclopropaneamido)benzoic acid (CAS No. 926194-26-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable interactions with multiple biological targets, making it a versatile scaffold for drug development. Ongoing studies continue to uncover new applications for this molecule across various therapeutic areas, highlighting its importance as a research tool and future therapeutic agent.